Cas no 1207024-59-6 (N-cyclopentylcyclopropanesulfonamide)
N-Cyclopentylcyclopropanesulfonamide is a specialized sulfonamide derivative featuring a cyclopentyl group attached to the nitrogen atom and a cyclopropane ring adjacent to the sulfonyl moiety. This structural configuration imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropane ring enhances rigidity, potentially improving binding affinity in target interactions, while the cyclopentyl group contributes to lipophilicity and metabolic stability. Its well-defined reactivity profile allows for selective functionalization, facilitating its use in the development of bioactive molecules. The compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications.
1207024-59-6 structure
Product Name:N-cyclopentylcyclopropanesulfonamide
CAS No:1207024-59-6
MF:C8H15NO2S
MW:189.27520108223
MDL:MFCD11976959
CID:4562951
Update Time:2025-05-28
N-cyclopentylcyclopropanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopentylcyclopropanesulfonamide
-
- MDL: MFCD11976959
- Inchi: 1S/C8H15NO2S/c10-12(11,8-5-6-8)9-7-3-1-2-4-7/h7-9H,1-6H2
- InChI Key: UTCCFCZTYIXZBF-UHFFFAOYSA-N
- SMILES: C1(S(NC2CCCC2)(=O)=O)CC1
Computed Properties
- Exact Mass: 189.082
- Monoisotopic Mass: 189.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6A^2
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 306.2±25.0 °C at 760 mmHg
- Flash Point: 139.0±23.2 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-cyclopentylcyclopropanesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-cyclopentylcyclopropanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A619133-10mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A619133-50mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | A619133-100mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM555458-100mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 97% | 100mg |
$253 | 2022-09-04 | |
| Chemenu | CM555458-250mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 97% | 250mg |
$372 | 2022-09-04 | |
| Chemenu | CM555458-1g |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 97% | 1g |
$1029 | 2022-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1146217-100mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 97% | 100mg |
¥2138.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1146217-250mg |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 97% | 250mg |
¥3386.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1146217-1g |
N-Cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 97% | 1g |
¥8694.00 | 2024-08-09 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB5835-0417-250mg |
N-cyclopentylcyclopropanesulfonamide |
1207024-59-6 | 95%+ | 250mg |
¥2417.00 | 2023-09-15 |
N-cyclopentylcyclopropanesulfonamide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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